Cas no 1361862-64-7 (2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine)

• Product Name: 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine
• CAS No: 1361862-64-7
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919362
• Update Time: 2025-05-20

2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-3-6(4-8(13)5-7)9-1-2-15-11(14)10(9)16/h1-5,16H
• InChI Key： IGOJIZHIICYXKM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CN=C(C=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine

Introduction to 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine (CAS No. 1361862-64-7)

2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine, with the chemical formula C₉H₄Cl₃N₂O, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number CAS No. 1361862-64-7, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine atoms and a hydroxyl group on a pyridine backbone makes it a versatile scaffold for the development of novel bioactive molecules.

The structural features of 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine contribute to its reactivity and make it a valuable intermediate in synthetic chemistry. The chlorine atoms at the 2- and 4-positions, along with the 3,5-dichlorophenyl substituent, enhance its ability to participate in various chemical reactions such as nucleophilic substitution, cross-coupling reactions, and metal-catalyzed transformations. These properties are particularly useful in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds like 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine. Pyridine derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer activities. The hydroxyl group in this compound can serve as a hydrogen bond acceptor or donor, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the electron-withdrawing nature of the chlorine atoms can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most compelling aspects of 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine is its potential as a building block for the development of small-molecule drugs. Researchers have leveraged its structural framework to design molecules with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have shown that pyridine-based compounds can exhibit potent activity against various diseases by targeting specific biological pathways. The versatility of this compound allows chemists to modify its structure in numerous ways, enabling the creation of libraries of derivatives for high-throughput screening.

The synthesis of 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions, Suzuki-Miyaura cross-coupling reactions, and hydroxylation steps. The choice of reagents and catalysts plays a critical role in determining the efficiency and scalability of the synthesis. Advances in green chemistry have also influenced these processes, with an emphasis on minimizing waste and using environmentally friendly conditions.

In terms of applications, 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine has shown promise in several areas within pharmaceutical research. For example, it has been investigated as a precursor for kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The compound's ability to mimic natural substrates or modulate enzyme activity makes it a valuable candidate for drug development. Additionally, its structural similarity to known bioactive molecules allows researchers to use computational methods to predict its interactions with biological targets.

The latest research on 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine has highlighted its potential in addressing emerging therapeutic challenges. For instance, studies have explored its role in developing antiviral agents by targeting viral proteases or polymerases. The compound's unique chemical properties make it well-suited for designing molecules that can interfere with viral replication cycles without causing significant side effects. This area of research is particularly relevant given the ongoing global health challenges posed by infectious diseases.

, the compound has been examined for its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Pyridine derivatives have demonstrated neuroprotective effects by inhibiting oxidative stress and reducing inflammation in brain cells. The hydroxyl group and chlorine substituents in 2-Chloro-4-(3,5-dichlorophenyl)-3-hydroxypyridine contribute to its ability to cross the blood-brain barrier and exert therapeutic effects on neuronal tissues.

The development of novel pharmaceuticals often relies on innovative synthetic methodologies that enhance efficiency and sustainability. In this context,< strong >2-Chloro-4-(3, 5-dichlorophenyl)-3-hydroxypyridine strong >has been utilized as a key intermediate in processes that incorporate catalytic methods and flow chemistry techniques . These approaches not only improve yield but also reduce reaction times , making them attractive for industrial-scale production . By integrating these advanced methodologies , researchers aim to streamline the synthesis of complex molecules while maintaining high standards of quality control . p>

The future prospects for 2-Chloro-4-(35- dichlorophenyl)-3-hydroxypyridine strong >are promising , with ongoing studies focusing on expanding its pharmacological applications . Computational modeling and artificial intelligence are being increasingly employed to predict novel derivatives with enhanced bioactivity . These computational tools help identify optimal molecular structures by analyzing vast datasets , thereby accelerating the drug discovery process . As research continues , it is expected that more insights will be gained into the therapeutic potential of this compound . p>

In conclusion ,< strong > 2-Choloro -4(35- dicholorphenyl) -3 -hydroxypyridine ( CAS No . 1361862647 ) strong > represents a significant advancement in pharmaceutical chemistry . Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential applications across various therapeutic areas . With ongoing research efforts focused on optimizing synthesis methods and exploring new pharmacological targets , this compound is poised to play an important role in future drug development initiatives . p>